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For Researchers, Scientists, and Drug Development Professionals

Introduction
Camaric acid is a naturally occurring pentacyclic triterpenoid that has been isolated from

plants of the Lantana genus, particularly Lantana camara and Lantana montevidensis.[1] As a

member of the oleanane class of triterpenoids, Camaric acid has attracted scientific interest

due to its diverse range of biological activities, including anti-inflammatory, antimicrobial, and

cytotoxic effects.[2][3] This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, biological activities, and relevant experimental protocols

for Camaric acid, serving as a foundational resource for research and development in natural

product chemistry and pharmacology.

It is important to distinguish Camaric acid from Carminic acid, a structurally unrelated

anthraquinone glycoside, despite the similarity in their names.[1] This document will focus

exclusively on the pentacyclic triterpenoid, Camaric acid.

Chemical Structure and Physicochemical Properties
The chemical structure of Camaric acid has been elucidated through extensive one-

dimensional and two-dimensional nuclear magnetic resonance (NMR) studies.[1] Its systematic

IUPAC name is 3,25-epoxy-3α-hydroxy-22β-(2-methyl-2Z-butenoyloxy)-12-oleanen-28-oic acid.

[1] The molecule is characterized by a five-ring oleanane core, a structural feature that

contributes to its lipophilic nature and biological functions.[2]
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Property Value Reference

CAS Number 146450-83-1 [4]

Molecular Formula C₃₅H₅₂O₆ [2]

Molecular Weight 568.8 g/mol [5]

IUPAC Name

(1S,2S,6S,10R,11S,14S,15R,1

8R,20R)-20-hydroxy-

8,8,14,15,19,19-hexamethyl-

10-[(Z)-2-methylbut-2-

enoyl]oxy-21-

oxahexacyclo[18.2.2.01,18.02,

15.05,14.06,11]tetracos-4-ene-

11-carboxylic acid

[5]

Physical Form Solid [6]

Melting Point 188-189 °C [7]

Boiling Point 654.7±55.0 °C at 760 mmHg [7]

Storage 2-8°C, sealed, dry, light-proof [7]

Biological Activity
Camaric acid has demonstrated a variety of biological activities. The following table

summarizes the key quantitative data available for its therapeutic potential.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.realgenelabs.com/camaric-acid-98-59099606
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Review_of_Camaric_Acid_From_Isolation_to_Bioactivity.pdf
https://www.benchchem.com/product/b1631311.0
https://www.benchchem.com/product/b1631311.0
https://cymitquimica.com/products/TM-TN3573/146450-83-1/camaric-acid/
https://www.myskinrecipes.com/shop/en/antimicrobial-natural-products/163856-camaric-acid.html
https://www.myskinrecipes.com/shop/en/antimicrobial-natural-products/163856-camaric-acid.html
https://www.myskinrecipes.com/shop/en/antimicrobial-natural-products/163856-camaric-acid.html
https://www.benchchem.com/product/b15562923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Type Parameter Value Target/Model Source

Anti-

inflammatory
IC₅₀ 0.67 mg/ear

TPA-induced

mouse ear

edema

[3]

Antimicrobial MIC 4.88 µg/mL Escherichia coli [3]

MIC 9.76 µg/mL
Pseudomonas

aeruginosa
[3]

MIC 19.5 µg/mL
Staphylococcus

aureus
[3]

MIC 19.5 µg/mL Bacillus cereus [3]

MIC 19.5 µg/mL Candida albicans [3]

Cytotoxicity LC₅₀ 4.1 µg/mL
Brine shrimp

larvae
[3]

Experimental Protocols
Isolation of Camaric Acid from Lantana camara
The following is a general protocol for the isolation of Camaric acid from the leaves of Lantana

camara. Specific details may vary between different studies.[2]

Extraction: Air-dried and powdered leaves of Lantana camara are subjected to extraction

with methanol at room temperature.

Concentration: The methanolic extract is concentrated under reduced pressure using a

rotary evaporator to yield a crude extract.[1]

Fractionation: The crude methanolic extract is suspended in water and partitioned

successively with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl

acetate. The chloroform and ethyl acetate fractions, which are typically rich in triterpenoids,

are concentrated.[1]
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Chromatographic Purification: The active fractions are subjected to column chromatography

over silica gel.[1] Elution is performed with a gradient of solvents, for example, a mixture of

n-hexane and ethyl acetate of increasing polarity. Fractions are collected and monitored by

thin-layer chromatography (TLC). Fractions containing the compound of interest are pooled

and may require further purification by repeated column chromatography or preparative

HPLC to yield pure Camaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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